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Compound of Interest

Compound Name: 15(R)-Hete
CAS No.: 73836-87-0
Cat. No.: B163585

Get Quote

To maintain experimental reproducibility, you must understand the physical constraints of your

reagents. 15(R)-HETE is highly sensitive to temperature, light, and oxygen.
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Parameter Value/Specification Operational Rationale
Unique identifier for SDS
CAS Number 83603-31-0 tracking and institutional EHS
logging[4].
Required for precise molarity
Molecular Weight 320.5 g/mol calculations in cell-based

assays.

Typical Solvent

Ethanol (=98% purity)

Maintains lipid solubility;
dictates flammable waste

disposal protocols|[3].

Storage Temperature

-20°C to -80°C

Prevents thermal degradation
of the conjugated diene

structure.

Shelf Life

Up to 1-2 years (sealed)

Lipid auto-oxidation occurs
rapidly upon atmospheric

oxygen exposure.

Biological Pathway Visualization

Understanding the upstream generation and downstream metabolism of 15(R)-HETE is

essential for designing appropriate inhibition, supplementation, or quantification assays.
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Biosynthetic pathway of 15-epi-LXA4 from arachidonic acid via 15(R)-HETE.

Operational Handling & Preparation Protocols

Expertise & Experience Insight: Lipid mediators readily adhere to standard laboratory plastics
and degrade when exposed to oxygen. The following self-validating protocol ensures maximum
recovery and minimal degradation during assay preparation.

Step-by-Step Methodology: Aliquoting and Solvent Exchange

o Equilibration: Remove the 15(R)-HETE vial from -80°C storage and allow it to equilibrate to
room temperature in a desiccator for 15 minutes.

o Causality: Opening a cold vial introduces atmospheric condensation, which can hydrolyze
the lipid and alter the ethanol concentration, skewing your molarity.
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 Inert Atmosphere Handling: Perform all handling under a steady stream of inert gas
(Nitrogen or Argon).

o Causality: 15(R)-HETE contains multiple double bonds that are highly susceptible to auto-
oxidation, which destroys its biological activity.

o Solvent Evaporation: Transfer the required volume of the ethanol solution to a silanized glass
vial. Gently evaporate the ethanol under a gentle stream of N2 gas until a thin lipid film
remains.

o Causality: Silanization prevents the hydrophobic lipid tails from adsorbing to the glass
surface, ensuring you do not lose your compound to the container walls.

o Reconstitution: Immediately reconstitute the lipid film in your assay buffer (e.g., PBS
containing 0.1% BSA). Vortex gently for 30 seconds.

o Causality: BSA acts as a carrier protein, mimicking physiological lipid transport and
preventing the highly hydrophobic 15(R)-HETE from precipitating out of the aqueous
solution.

e Immediate Use: Use the aqueous solution immediately. Do not freeze-thaw aqueous lipid
solutions.

Experimental Workflow: In Vitro Cell Treatment
To study the conversion of 15(R)-HETE to 15-epi-LXA4[2], follow this validated in vitro
workflow.

Step-by-Step Methodology: Macrophage Dosing

o Cell Preparation: Seed primary macrophages in a 6-well plate at 1x106 cells/well. Starve
cells in serum-free media for 2 hours prior to treatment to establish a baseline metabolic
state.

» Vehicle Control Establishment: Prepare a vehicle control containing the exact residual
ethanol concentration as your highest 15(R)-HETE dose.
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o Causality: Ethanol concentrations must be kept strictly <0.1% v/v to avoid solvent-induced
cytotoxicity or artificial activation of stress pathways.

e Dosing: Add the reconstituted 15(R)-HETE to the culture media to achieve a final
concentration of 1 pM.

¢ |ncubation: Incubate cells at 37°C, 5% CO2 for 30 to 60 minutes.

o Reaction Termination: Stop the reaction by adding 2 volumes of ice-cold methanol directly to
the wells.

o Causality: Methanol instantly denatures enzymatic activity (halting 5-LOX metabolism) and
initiates the lipid extraction process required for downstream LC-MS/MS quantification.

Proper Disposal Procedures (Hazardous Waste
Management)

Trustworthiness Insight: Because 15(R)-HETE is supplied as a solution in ethanol[4], the
primary hazard class is Flammable Liquid (Class 3). Furthermore, the biological activity of the
lipid at trace amounts requires specific destruction methods to prevent environmental
contamination.
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Click to download full resolution via product page

Standardized segregation and disposal workflow for 15(R)-HETE and associated waste.
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Step-by-Step Methodology: Disposal Protocol
e Segregation of Liquid Waste:

o Collect any unused 15(R)-HETE ethanol solution and ethanol washings in a designated,
clearly labeled "Non-Halogenated Flammable Liquid Waste" container.

o Causality: Mixing ethanol with halogenated solvents can cause dangerous exothermic
chemical reactions and significantly increases the cost and complexity of waste
processing.

e Handling Empty Vials:

o Do not throw empty stock vials directly into the trash. Rinse the "empty" glass vial once
with 500 pL of pure ethanol, transfer the rinse to the flammable liquid waste, and then
dispose of the vial in solid waste.

e Segregation of Solid Waste:

o Place all contaminated pipette tips, silanized glass vials, and microcentrifuge tubes into a
designated "Chemically Contaminated Solid Waste" bin.

o Causality: Trace amounts of biologically active eicosanoids must not enter the standard
municipal solid waste stream.

e Labeling and EHS Transfer:

o Ensure the liquid waste container is sealed with a vented cap (to prevent pressure buildup
from ethanol vapor).

o Label the container explicitly: "Contains Ethanol, trace 15(R)-Hydroxyeicosatetraenoic
Acid".

o Submit a collection request to your institutional Environmental Health and Safety (EHS)
department for high-temperature incineration.

o Causality: Incineration completely destroys the bioactive lipid backbone and safely
combusts the flammable ethanol solvent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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